Cas no 1805568-12-0 (Ethyl 4-bromomethyl-2-cyano-6-fluorobenzoate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-6-fluorobenzoate
• CAS No: 1805568-12-0
• MF: C₁₁H₉BrFNO₂
• MW: 286.09706568718
• CID: 4796146
• Update Time: 2025-10-27

Ethyl 4-bromomethyl-2-cyano-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-6-fluorobenzoate

• Inchi： 1S/C11H9BrFNO2/c1-2-16-11(15)10-8(6-14)3-7(5-12)4-9(10)13/h3-4H,2,5H2,1H3
• InChI Key： VDMDKEASSRYPEL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(=O)OCC)=C(C#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-2-cyano-6-fluorobenzoate

Comprehensive Overview of Ethyl 4-bromomethyl-2-cyano-6-fluorobenzoate (CAS No. 1805568-12-0)

Ethyl 4-bromomethyl-2-cyano-6-fluorobenzoate (CAS No. 1805568-12-0) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromomethyl group, a cyano substituent, and a fluoro atom, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C11H9BrFNO2, combines multiple functional groups, enabling diverse applications in drug discovery and material science.

The growing demand for fluorinated compounds in modern medicine has significantly increased interest in this chemical. Researchers are particularly focused on its role in designing kinase inhibitors and anticancer agents, as the fluoro moiety often enhances bioavailability and metabolic stability. Recent studies highlight its potential in developing PET radiotracers, addressing the rising need for advanced diagnostic tools in oncology.

From a synthetic perspective, the bromomethyl group in Ethyl 4-bromomethyl-2-cyano-6-fluorobenzoate offers versatile reactivity for nucleophilic substitutions, enabling the construction of complex molecular architectures. This aligns with current trends in click chemistry and fragment-based drug design, where modular building blocks are essential. The compound’s cyano group further contributes to its utility in heterocycle synthesis, a hot topic in medicinal chemistry forums.

Environmental and regulatory considerations are increasingly shaping the use of such intermediates. The compound’s halogenated nature necessitates careful handling, though it remains compliant with green chemistry principles when used judiciously. Industry discussions often explore its scalable synthesis and atom economy, reflecting broader concerns about sustainable manufacturing.

Analytical characterization of CAS No. 1805568-12-0 typically involves HPLC, NMR, and mass spectrometry to ensure purity, a critical factor given its role in high-throughput screening. The compound’s chromatographic behavior and spectral properties are frequently documented in open-access databases, supporting reproducibility—a key demand in contemporary research.

In material science, derivatives of this benzoate ester show promise in organic electronics, particularly for OLED precursors. The interplay between its electron-withdrawing groups and aromatic system makes it intriguing for charge-transfer materials, a frontier area in flexible device development.

Supply chain dynamics for Ethyl 4-bromomethyl-2-cyano-6-fluorobenzoate reflect broader trends in fine chemical distribution, with emphasis on just-in-time delivery and quality documentation. Regulatory filings often reference its use in GMP-compliant processes, underscoring its pharmaceutical relevance.

Future directions may explore its enantioselective applications, as the chiral pool concept gains traction. Computational studies of its molecular docking potential continue to emerge, leveraging AI-driven drug discovery platforms—a nexus between traditional chemistry and cutting-edge technology.